Cas no 1191-24-8 (Octane, 2-bromo-, (2S)-)
Octane, 2-bromo-, (2S)- structure
Product Name:Octane, 2-bromo-, (2S)-
CAS No:1191-24-8
MF:C8H17Br
MW:193.124582052231
CID:1208868
PubChem ID:12216025
Update Time:2025-04-20
Octane, 2-bromo-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Octane, 2-bromo-, (2S)-
- (S)-2-Bromooctane
- [S,(+)]-2-Bromooctane
- sec-Octyl bromide, (+)-
- (2S)-2-BROMOOCTANE
- (S)-2-Octyl bromide
- (s)-2-bromo-octane
- (S)-(+)-2-Bromooctane
- AKOS015833983
- Q27273556
- FTJHYGJLHCGQHQ-QMMMGPOBSA-N
- (+)-2-Octyl bromide
- (+)-2-Bromooctane
- A3A2KWD38T
- Octane, 2-bromo-, (S)-
- Octane, 2-bromo-, (S)-(+)-
- DTXSID40152315
- sec-Octyl bromide (S)-form [MI]
- SCHEMBL3673764
- UNII-A3A2KWD38T
- Octane, 2-bromo-, l-
- AKOS006344569
- 1191-24-8
- (+)-sec-octyl bromide
-
- Inchi: 1S/C8H17Br/c1-3-4-5-6-7-8(2)9/h8H,3-7H2,1-2H3/t8-/m0/s1
- InChI Key: FTJHYGJLHCGQHQ-QMMMGPOBSA-N
- SMILES: Br[C@@H](C)CCCCCC
Computed Properties
- Exact Mass: 187.98367
- Monoisotopic Mass: 192.05136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 52.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 12.53
Octane, 2-bromo-, (2S)- Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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